Cas no 893766-33-1 (4-(2-isopropyl-1H-imidazol-1-yl)methylaniline)

• Product Name: 4-(2-isopropyl-1H-imidazol-1-yl)methylaniline
• CAS No: 893766-33-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD07658197
• CID: 1078068
• PubChem ID: 5305427
• Update Time: 2025-04-20

4-(2-isopropyl-1H-imidazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-((2-Isopropyl-1H-imidazol-1-yl)methyl)aniline
• 4-(2-Isopropyl-imidazol-1-ylmethyl)-phenylamine
• 4-[(2-isopropyl-1H-imidazol-1-yl)methyl]aniline(SALTDATA: FREE)
• 4-[(2-propan-2-ylimidazol-1-yl)methyl]aniline
• LS-03495
• {4-[(2-isopropyl-1H-imidazol-1-yl)methyl]phenyl}amine
• DTXSID40415457
• MFCD07658197
• 4-[(2-Isopropyl-1H-imidazol-1-yl)methyl]aniline
• AKOS000249302
• Benzenamine, 4-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-
• 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}aniline
• 893766-33-1
• UYBAXMHGHXDYJI-UHFFFAOYSA-N
• ALBB-010337
• 4-[(2-isopropylimidazol-1-yl)methyl]aniline
• STK727299
• 4-(2-isopropyl-1H-imidazol-1-yl)methylaniline

• MDL： MFCD07658197
• Inchi： 1S/C13H17N3/c1-10(2)13-15-7-8-16(13)9-11-3-5-12(14)6-4-11/h3-8,10H,9,14H2,1-2H3
• InChI Key： UYBAXMHGHXDYJI-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C(C)C)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines